2-Butyl-2H-benzofuran-3-one

• CAS No.: 85614-49-9
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 2-butyl-1-benzofuran-3-one
• InChI: InChI=1S/C12H14O2/c1-2-3-7-11-12(13)9-6-4-5-8-10(9)14-11/h4-6,8,11H,2-3,7H2,1H3
• InChI Key: UTHLRNLZDFHZFF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1C(=O)C2=CC=CC=C2O1

Description

2-Butyl-2H-benzofuran-3-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.6 g of 3-acetoxy-2-(n-butyl)benzofuran were dissolved in 20 ml of ethanol in a 100 ml flask, and 20 ml 6N hydrochloric acid were added. The mixture was heated to reflux for 4 hours. After cooling to room temperature, the pH was adjusted to 4 to 6 with sodium hydroxide, and the ethanol was distilled off. This was followed by extraction with dichloromethane. Drying of the combined organic phases over sodium sulphate and removal of the solvent resulted in 2.8 g (76% of theory) of 2-(n-butyl)-3(2H)-benzofuranone as yellow oil.